Cas no 111455-90-4 (1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-)
111455-90-4 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-
CAS No:111455-90-4
MF:C8H11NO2
MW:153.178442239761
CID:129271
PubChem ID:45083794
Update Time:2025-04-18
1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-
- 1H-Pyrrole-2-carboxaldehyde, 1-ethyl-3-methoxy- (9CI)
- 1-ethyl-3-methoxy-1H-pyrrole-2-carbaldehyde
- 111455-90-4
- 1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy-(9ci)
-
- Inchi: 1S/C8H11NO2/c1-3-9-5-4-8(11-2)7(9)6-10/h4-6H,3H2,1-2H3
- InChI Key: HIJWXNZARKQOIY-UHFFFAOYSA-N
- SMILES: O(C)C1C=CN(C=1C=O)CC
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 31.23
1H-Pyrrole-2-carboxaldehyde,1-ethyl-3-methoxy- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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